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Compound of Interest

Compound Name:
Cyclobutane-1,2,3,4-

tetracarboxylic dianhydride

Cat. No.: B1345555 Get Quote

Disclaimer: The compound associated with CAS number 4415-87-6 is 1,2,3,4-

Cyclobutanetetracarboxylic Dianhydride, not Ethyl (2-formyl-1-cyclopropyl-1H-indol-3-

yl)acetate. This guide provides a comprehensive overview of the properties and uses of

1,2,3,4-Cyclobutanetetracarboxylic Dianhydride.

Chemical Identity and Properties
1,2,3,4-Cyclobutanetetracarboxylic dianhydride, also known as CBDA, is a cycloaliphatic

dianhydride.[1][2] It is a key monomer used in the synthesis of high-performance polyimides.[3]

[4][5]
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Identifier Value

CAS Number 4415-87-6

IUPAC Name
4,9-dioxatricyclo[5.3.0.0²,⁶]decane-3,5,8,10-

tetrone[6][7]

Molecular Formula C₈H₄O₆[6][8][9][10][11][12]

Molecular Weight 196.11 g/mol [6][8][9][10][11][12]

SMILES C12C(C3C1C(=O)OC3=O)C(=O)OC2=O[10]

InChI
1S/C8H4O6/c9-5-1-2(6(10)13-5)4-3(1)7(11)14-

8(4)12/h1-4H[9]

Synonyms

1,2,3,4-Cyclobutanetetracarboxylic acid

dianhydride, Cyclobutanetetracarboxylic

dianhydride, Maleic anhydride cyclic dimer,

CBDA[4][8][9][12][13]

Physicochemical Properties
Property Value Source(s)

Appearance
White to light yellow powder or

crystal
[3][14]

Melting Point >300 °C (lit.) [3][4][5][9][15][16]

Boiling Point (Predicted) 545.3 ± 50.0 °C [3][4][16]

Density (Predicted) 1.823 ± 0.06 g/cm³ [3][4]

Solubility Soluble in toluene [3][14][17]

Sensitivity Moisture sensitive [3][14]

Storage Temperature 2-8°C, under inert atmosphere [3]
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The primary method for synthesizing 1,2,3,4-cyclobutanetetracarboxylic dianhydride is through

the photodimerization of maleic anhydride.[3][11]

Synthesis of 1,2,3,4-Cyclobutanetetracarboxylic
Dianhydride from Maleic Anhydride
A detailed experimental protocol for this synthesis is described as follows:[3][11]

Materials and Equipment:

2L quartz glass photoreactor equipped with sixteen UV lamps (300nm), a stirrer, and a

cooler.

Maleic anhydride

Ethyl acetate

Acetic anhydride

1,4-dioxane

Filter paper

Vacuum dryer

Freezer

Procedure:

To the 2L quartz glass photoreactor, add 250 ml of ethyl acetate and 100 g of maleic

anhydride. Stir for complete mixing.

To prevent excessive temperature increase, start the air-cooling type cooler.

Irradiate the mixture with UV light for 24 hours with continuous stirring to prevent reactants

from adhering to the reactor walls. This results in the formation of a white solid.

Filter the reaction mixture to isolate the white solid.
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Dry the white solid for 24 hours in a vacuum dryer at 60°C.

Add the dried solid to acetic anhydride and dissolve it by slowly heating to 150°C. Maintain

this temperature for 24 hours.

Filter the hot reaction solution through a filter paper to remove impurities.

Keep the filtrate in a freezer at a temperature of 0°C or less for 24 hours to induce

recrystallization, which will yield a yellow solid.

Filter the recrystallized solid and wash it three times with 1,4-dioxane to remove any

remaining acetic anhydride.

Dry the final product, 1,2,3,4-cyclobutanetetracarboxylic acid dianhydride (CBDA), in a

vacuum oven at 60°C for 48 hours. This process yields 64g of the final product.[11]

Below is a Graphviz diagram illustrating the workflow for the synthesis of 1,2,3,4-

Cyclobutanetetracarboxylic Dianhydride.
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Synthesis Workflow for CBDA

Applications and Uses
1,2,3,4-Cyclobutanetetracarboxylic dianhydride is primarily used as a monomer in the

preparation of polyimides (PI).[3][4][5] These polyimides exhibit several desirable properties,

making them suitable for various high-tech applications.

Polyimide Synthesis
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CBDA is reacted with a diamine monomer to produce polyimides.[3][4] The resulting polyimide

films have the following characteristics:

Excellent Heat Resistance: Can withstand high temperatures.[3][5]

Optical Transparency: The films are colorless and transparent, with a transmittance ranging

from 81.5% to 85.8%.[3][5] This is a significant advantage over polyimides made with other

dianhydrides, which can be dark yellow and have lower transmittance.[3][5]

Excellent Electrical Properties: These polyimides possess superior dielectric properties,

including a decreased dielectric constant due to reduced intermolecular charge transfer

complex (CTC) formation.[1][2]

High Modulus and Lower Flexibility: The rigid structure of CBDA results in polyimide films

with high modulus and lower flexibility.[1][2]

The polymerization process can be visualized as a logical relationship between the monomers

and the resulting polymer.

1,2,3,4-Cyclobutanetetracarboxylic
Dianhydride (CBDA)

Polyimide (PI)

+

Diamine Monomer

Click to download full resolution via product page

Polyimide Synthesis from CBDA

Applications of CBDA-based Polyimides
The unique properties of polyimides synthesized from CBDA make them ideal for:

High-Quality Display Materials: Such as liquid crystal displays (LCDs).[3][4][5]

Flexible OLED Panels: Their excellent optical transparency and dielectric properties are well-

suited for advanced telecommunications hardware.[1][2]
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Photosensitive Polyimide Materials: For use in high-performance organic thin-film transistors.

[4]

Photonic Devices: Through selective crosslinking of the polyimide.[4]

Safety and Handling
1,2,3,4-Cyclobutanetetracarboxylic dianhydride is classified as an irritant.[6]

Hazard Statements: Causes skin irritation (H315), causes serious eye irritation (H319), and

may cause respiratory irritation (H335).[6][9][15]

Precautionary Statements: Avoid breathing dust. Wash skin thoroughly after handling. Wear

protective gloves, eye protection, and face protection.[6] In case of contact with eyes, rinse

cautiously with water for several minutes.[15]

Storage: Store in a cool, dry place under an inert atmosphere, as it is sensitive to moisture.

[3]

Spectral Data
Spectral data is crucial for the identification and characterization of 1,2,3,4-

Cyclobutanetetracarboxylic dianhydride. While the raw spectra are not provided in the search

results, their availability is noted.

NMR Spectroscopy: 1H NMR and 13C NMR spectra are available for this compound.[6][15]

[18]

Infrared (IR) Spectroscopy: FTIR spectra, typically obtained using a KBr-pellet technique, are

available.[6][18][19][20]

Mass Spectrometry (MS): Mass spectral data is also available.[18]

For detailed spectral data, it is recommended to consult the sources cited, such as

PubChem[6] and ChemicalBook[18].
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1,2,3,4-Cyclobutanetetracarboxylic dianhydride (CAS 4415-87-6) is a valuable monomer in the

field of materials science, particularly for the synthesis of high-performance polyimides. Its

unique cycloaliphatic structure imparts excellent thermal stability, optical transparency, and

desirable electrical properties to the resulting polymers. These characteristics make it a critical

component in the manufacturing of advanced electronics, including displays and photonic

devices. Proper handling and storage procedures are necessary due to its irritant nature and

moisture sensitivity. Further research into the polymerization of CBDA with various diamines

could lead to the development of novel polyimides with tailored properties for specific

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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